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Compound of Interest

Compound Name: Mecarbinate

Cat. No.: B001138 Get Quote

While Mecarbinate is noted in some literature for its potential application in agrochemical

formulations, a comprehensive review of available scientific and technical information reveals

its primary and well-documented role is as a key intermediate in the synthesis of the antiviral

drug Arbidol Hydrochloride. Data supporting its direct and significant use as an active

ingredient in commercially available pesticides or herbicides, including detailed efficacy, mode

of action, and environmental fate studies, is scarce in the public domain.

This technical guide synthesizes the available information on Mecarbinate, focusing on its

chemical properties, synthesis, and established applications, while also highlighting the current

knowledge gaps regarding its role in agrochemicals.

Physicochemical Properties of Mecarbinate
A summary of the key physicochemical properties of Mecarbinate is presented in Table 1. This

data is essential for understanding its behavior in chemical synthesis and potential formulation

processes.
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Property Value Source

CAS Number 15574-49-9 [1][2][3]

Molecular Formula C₁₃H₁₅NO₃ [1][2][3]

Molecular Weight 233.26 g/mol [1][2]

Melting Point 210.0 to 214.0 °C [2][3]

Boiling Point (Predicted) 399.8 ± 37.0 °C [2]

Density (Predicted) 1.20 ± 0.1 g/cm³ [2]

Solubility ≥ 7.1 mg/mL in DMSO [4]

Appearance
White to orange to green

crystalline powder
[3]

Synthesis of Mecarbinate
Mecarbinate is synthesized through the reaction of p-benzoquinone and ethyl 3-

(methylamino)-2-butenoate. Several protocols exist, with variations in solvents and reaction

conditions.

Experimental Protocol for Mecarbinate Synthesis
A common laboratory-scale synthesis protocol is as follows:

Reaction Setup: To a 250 ml round-bottom flask, add p-benzoquinone (11.89 g, 0.11 mol)

and 120 ml of acetone. Stir the mixture until the p-benzoquinone is well-dispersed.[2][5]

Addition of Reactant: Slowly add a solution containing 0.11 mol of ethyl 3-(methylamino)-2-

butenoate to the flask dropwise.[2][5]

Reaction: Stir the reaction mixture at 30°C for 2 hours.[2][5]

Solvent Removal: After the reaction is complete, remove the solvent by distillation.[2][5]

Purification: Purify the crude product by recrystallization from acetone.[2][5]
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An alternative method involves dissolving p-benzoquinone in 1,2-dichloroethane, heating to

50°C, and then adding the ethyl 3-(methylamino)-2-butenoate solution, followed by refluxing for

12 hours.[5] Patents also describe methods using a Lewis acid catalyst in a chlorinated

hydrocarbon solvent to improve yield and purity.[6]
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Reaction
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Caption: General workflow for the synthesis of Mecarbinate.

Role as a Pharmaceutical Intermediate
The most significant and well-documented application of Mecarbinate is as a crucial

intermediate in the manufacturing of Arbidol Hydrochloride.[2][7][8][9] Arbidol is an antiviral

treatment effective against influenza A and B viruses.[8] The purity and quality of Mecarbinate
are critical for the efficacy and safety of the final pharmaceutical product.[9]
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Caption: Mecarbinate's role as an intermediate for Arbidol.

Putative Role in Agrochemicals
Several sources make general statements about Mecarbinate's use in the formulation of

herbicides and pesticides to enhance crop yields.[3][10] One source categorizes it as an

insecticide.[10] However, these claims are not substantiated with detailed scientific studies in

the available literature. There is a lack of information on:

Mode of Action: The specific biochemical or physiological mechanism by which Mecarbinate
would act as an insecticide or herbicide is not described.

Efficacy Data: No quantitative data, such as LC₅₀ (lethal concentration for 50% of test

subjects) or EC₅₀ (effective concentration for 50% of subjects) values against specific pests

or weeds, is publicly available.

Formulation Details: Specifics on the types of agrochemical formulations (e.g., emulsifiable

concentrates, wettable powders) in which Mecarbinate is used, and at what concentrations,
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are not provided.

Degradation Pathways: Information on the environmental fate and degradation of

Mecarbinate in soil, water, or biological systems is not available. This is a critical aspect for

any compound used in agriculture.

Toxicity Profile
The available toxicity data for Mecarbinate is limited. The Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals provides some hazard statements.

Hazard Statement Description Source

H302 Harmful if swallowed [1][11][12]

H315 Causes skin irritation [1]

H319 Causes serious eye irritation [1]

H335 May cause respiratory irritation [1]

H400 Very toxic to aquatic life [1][12]

H410
Very toxic to aquatic life with

long lasting effects
[12]

An acute toxicity study in mice reported an intraperitoneal LD₅₀ of >10 g/kg.[2]

Analytical Methods
For quality control during its synthesis and use as a pharmaceutical intermediate, High-

Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC) are

employed.[8] A reported HPLC method utilizes a C18 column with a mobile phase of potassium

dihydrogen phosphate solution and acetonitrile, with detection at 217 nm.[8] For TLC, a silica

gel plate is used with a developing solvent of dichloromethane and methanol.[8]
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Caption: Analytical workflow for Mecarbinate quality control.

Conclusion
In summary, Mecarbinate is a well-characterized chemical compound with established

protocols for its synthesis and a primary, commercially significant role as a precursor to the

antiviral medication Arbidol Hydrochloride. While there are mentions of its use in agrochemical

formulations, the lack of detailed, publicly available scientific data on its mode of action,

efficacy, and environmental impact in this context suggests that this is either a minor, historical,

or not widely adopted application. For researchers and professionals in drug development,

Mecarbinate remains a compound of significant interest. For those in the agrochemical sector,

further research would be required to validate its potential as an active ingredient or formulation

component.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b001138?utm_src=pdf-body-img
https://www.benchchem.com/product/b001138?utm_src=pdf-body
https://www.benchchem.com/product/b001138?utm_src=pdf-body
https://www.benchchem.com/product/b001138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b001138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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